Cas no 81108-80-7 (UREA, N-(4-CHLOROPHENYL)-N'-(6-ETHOXY-2-BENZOTHIAZOLYL)-)

UREA, N-(4-CHLOROPHENYL)-N'-(6-ETHOXY-2-BENZOTHIAZOLYL)- structure
81108-80-7 structure
Product Name:UREA, N-(4-CHLOROPHENYL)-N'-(6-ETHOXY-2-BENZOTHIAZOLYL)-
CAS No:81108-80-7
MF:C16H14ClN3O2S
MW:347.819261074066
CID:3544631
PubChem ID:930081
Update Time:2025-04-22

UREA, N-(4-CHLOROPHENYL)-N'-(6-ETHOXY-2-BENZOTHIAZOLYL)- Chemical and Physical Properties

Names and Identifiers

    • UREA, N-(4-CHLOROPHENYL)-N'-(6-ETHOXY-2-BENZOTHIAZOLYL)-
    • 1-(4-chlorophenyl)-3-(6-ethoxy-1,3-benzothiazol-2-yl)urea
    • STK088145
    • Oprea1_219633
    • 81108-80-7
    • AKOS004110557
    • 1-(4-chlorophenyl)-3-(6-ethoxybenzo[d]thiazol-2-yl)urea
    • Inchi: 1S/C16H14ClN3O2S/c1-2-22-12-7-8-13-14(9-12)23-16(19-13)20-15(21)18-11-5-3-10(17)4-6-11/h3-9H,2H2,1H3,(H2,18,19,20,21)
    • InChI Key: VOSUGXHKJXEDGL-UHFFFAOYSA-N
    • SMILES: N(C1=CC=C(Cl)C=C1)C(NC1=NC2=CC=C(OCC)C=C2S1)=O

Computed Properties

  • Exact Mass: 347.0495256Da
  • Monoisotopic Mass: 347.0495256Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 91.5Ų
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